Cas no 1806356-48-8 (1,4-Dibromo-2,5-difluoro-3-(fluoromethyl)benzene)

• Product Name: 1,4-Dibromo-2,5-difluoro-3-(fluoromethyl)benzene
• CAS No: 1806356-48-8
• MF: C₇H₃Br₂F₃
• MW: 303.90193104744
• CID: 4974328
• Update Time: 2025-10-20

1,4-Dibromo-2,5-difluoro-3-(fluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Dibromo-2,5-difluoro-3-(fluoromethyl)benzene

• Inchi： 1S/C7H3Br2F3/c8-4-1-5(11)6(9)3(2-10)7(4)12/h1H,2H2
• InChI Key： IUJWRPLWAYQVAS-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1CF)F)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 3.6
• Topological Polar Surface Area: 0

Additional information on 1,4-Dibromo-2,5-difluoro-3-(fluoromethyl)benzene

Recent Advances in the Application of 1,4-Dibromo-2,5-difluoro-3-(fluoromethyl)benzene (CAS: 1806356-48-8) in Chemical and Biomedical Research

1,4-Dibromo-2,5-difluoro-3-(fluoromethyl)benzene (CAS: 1806356-48-8) is a fluorinated aromatic compound that has recently gained attention in chemical and biomedical research due to its unique structural properties and potential applications in drug discovery and material science. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, reactivity, and potential biomedical applications.

Recent studies have highlighted the utility of 1,4-Dibromo-2,5-difluoro-3-(fluoromethyl)benzene as a versatile building block in organic synthesis. Its electron-deficient aromatic ring and multiple halogen substituents make it an excellent candidate for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. Researchers have successfully employed this compound in the synthesis of complex fluorinated molecules, which are increasingly important in pharmaceutical development due to their enhanced metabolic stability and bioavailability.

In the field of medicinal chemistry, 1,4-Dibromo-2,5-difluoro-3-(fluoromethyl)benzene has shown promise as a precursor for the development of novel kinase inhibitors. A 2023 study demonstrated its use in creating potent and selective inhibitors for specific tyrosine kinases involved in cancer progression. The fluoromethyl group at the 3-position was found to significantly improve binding affinity to target proteins while maintaining favorable pharmacokinetic properties.

Material science applications have also emerged for this compound. Its ability to serve as a monomer for the synthesis of fluorinated polymers has been explored, with potential applications in creating high-performance materials with enhanced thermal stability and chemical resistance. Recent work has focused on developing these materials for use in biomedical devices and drug delivery systems.

From a safety and toxicology perspective, preliminary studies indicate that 1,4-Dibromo-2,5-difluoro-3-(fluoromethyl)benzene requires careful handling due to its potential reactivity. However, when properly incorporated into larger molecular structures, the resulting compounds have shown acceptable safety profiles in early preclinical testing.

Future research directions for this compound include exploring its potential in PET tracer development (leveraging the fluorine atoms), further optimization of its derivatives for therapeutic applications, and investigation of its use in advanced material systems. The unique combination of bromine and fluorine substituents on the aromatic ring continues to make this compound a valuable tool for researchers across multiple disciplines.